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Compound of Interest

Compound Name: 1,1-Dimethoxyheptane

Cat. No.: B156277

Heptanal Dimethyl Acetal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptanal dimethyl acetal, also known by its systematic name 1,1-dimethoxyheptane, is an
organic compound with the chemical formula CoH2002.[1] It is primarily recognized for its
characteristic green, fruity, and slightly fatty aroma, which has led to its widespread use in the
fragrance and flavor industries.[2] While its primary applications are in consumer products, a
comprehensive understanding of its chemical properties, synthesis, and safety profile is
essential for researchers and professionals across various scientific disciplines, including those
in drug development who may encounter this or structurally related compounds.

This technical guide provides an in-depth overview of heptanal dimethyl acetal, including its
synonyms, chemical identifiers, physicochemical properties, a detailed experimental protocol
for its synthesis, and a summary of its known applications and safety data.

Chemical Identification and Synonyms

Proper identification of chemical compounds is crucial for scientific accuracy. Heptanal dimethyl
acetal is known by several synonyms, and its unique CAS number ensures unambiguous
identification.
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Identifier Value

CAS Number 10032-05-0[2]

Systematic Name 1,1-Dimethoxyheptane[1]

Molecular Formula CoH2002[1]

Molecular Weight 160.25 g/mol [1]

SMILES CCCCCCC(0C)0C]3]

InChlKey BBMCNYFBAIUERL-UHFFFAOYSA-N[3]

A comprehensive list of synonyms is provided below for cross-referencing purposes:

Aldehyde C-7 dimethyl acetal[2]

Enanthal dimethyl acetal

Heptaldehyde dimethyl acetal[2]

Heptane, 1,1-dimethoxy-[2]

n-Heptanal dimethyl acetal

Physicochemical Properties

The physical and chemical properties of heptanal dimethyl acetal are summarized in the table
below. This data is essential for its handling, storage, and application in various experimental
and industrial settings.
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Property Value

Appearance Colorless oily liquid[1]

Odor Green, herbaceous, somewhat nutty[1]
Boiling Point 183 °C at 760 mmHg[4]

Density 0.832 g/mL at 25 °C[4]

Refractive Index 1.405 - 1.415 at 20 °C[1]

Flash Point 136 °F (57.8 °C)[4][5]

Insoluble in water; soluble in organic solvents

Solubility and oils[1]

Synthesis of Heptanal Dimethyl Acetal

Heptanal dimethyl acetal is synthesized through the acid-catalyzed acetalization of heptanal
with methanol.[6] This reaction involves the nucleophilic addition of two equivalents of methanol
to the carbonyl group of heptanal, forming a stable acetal and water as a byproduct. The
reaction is reversible and is typically driven to completion by removing the water that is formed.

Experimental Protocol: Acid-Catalyzed Acetalization

This protocol describes a general method for the synthesis of heptanal dimethyl acetal.

Materials:

Heptanal

Methanol

Anhydrous acid catalyst (e.g., hydrochloric acid, p-toluenesulfonic acid)

Drying agent (e.g., anhydrous sodium sulfate)

Sodium bicarbonate solution

Brine solution
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» Organic solvent for extraction (e.g., diethyl ether)
Procedure:

» To a stirred solution of heptanal in an excess of methanol, add a catalytic amount of a strong
acid (e.g., 0.1 mol% hydrochloric acid).[7][8]

e The reaction mixture is stirred at room temperature. The progress of the reaction can be
monitored by gas chromatography (GC).

o Upon completion of the reaction, the mixture is neutralized with a saturated solution of
sodium bicarbonate.

e The excess methanol is removed under reduced pressure.

o The residue is diluted with an organic solvent such as diethyl ether and washed with water
and then with brine.

e The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is
evaporated.

e The crude product is then purified by distillation under reduced pressure to yield pure
heptanal dimethyl acetal.

Note: The specific quantities of reactants and reaction conditions may be optimized to improve
yield and purity.

Synthesis Pathway Diagram
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Synthesis of Heptanal Dimethyl Acetal
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Caption: Acid-catalyzed synthesis of heptanal dimethyl acetal from heptanal and methanol.

Applications
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The primary application of heptanal dimethyl acetal is as a fragrance and flavoring agent.[1] Its
green and fruity notes are utilized in a variety of consumer products, including perfumes,
soaps, detergents, and food products. In the flavor industry, it can impart a natural-tasting
profile to fruit and vegetable flavors.[2]

For professionals in drug development, while there are no direct pharmaceutical applications
for heptanal dimethyl acetal as an active ingredient, its well-characterized nature and safety
profile are relevant. Compounds of this class (acetals) are sometimes used as protecting
groups in the synthesis of more complex molecules. Furthermore, understanding the
toxicological profile of such widely used chemicals is a part of the broader knowledge base
required in pharmaceutical sciences.

Safety and Toxicology

The safety of heptanal dimethyl acetal has been evaluated, particularly in the context of its use
in consumer products. The Research Institute for Fragrance Materials (RIFM) has published a
safety assessment for this ingredient.[9] Key toxicological data are summarized below:

Metric Value
Oral LD50 (Rat) > 5000 mg/kg[2]
Dermal LD50 (Rabbit) > 5000 mg/kg[2]

Human experience with an 8% solution showed no irritation or sensitization.[2] As with any
chemical, appropriate personal protective equipment should be used when handling the pure
substance.

Logical Workflow for Safety Assessment
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Safety Assessment Workflow for a Fragrance Ingredient
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Caption: A generalized workflow for the safety assessment of a fragrance ingredient.
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Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is a suitable method for the analysis of
heptanal dimethyl acetal. The compound's volatility allows for its separation by GC, and its
mass spectrum provides a unique fingerprint for identification and quantification. The analysis
of aldehydes, the precursors to acetals, is well-established and often involves derivatization to
improve chromatographic behavior and detection limits; however, the acetal itself is generally
stable enough for direct GC-MS analysis.[10]

Conclusion

Heptanal dimethyl acetal is a well-characterized chemical with significant applications in the
fragrance and flavor industries. For researchers and drug development professionals, it serves
as a case study for a compound with a well-defined synthesis, a favorable safety profile for its
intended uses, and established analytical methods for its characterization. While not a direct
pharmaceutical agent, the principles of its synthesis, analysis, and safety assessment are
broadly applicable across the chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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